Cas no 2138008-67-8 (1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole)

• Product Name: 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole
• CAS No: 2138008-67-8
• MF: C₈H₅ClIN₃
• MW: 305.502872228622
• CID: 5999619
• PubChem ID: 165478156
• Update Time: 2025-08-04

1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole
• EN300-1074619
• 2138008-67-8

• Inchi： 1S/C8H5ClIN3/c9-7-5-6(10)1-2-8(7)13-4-3-11-12-13/h1-5H
• InChI Key： PIXPHURZJQLCIE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)Cl)N1C=CN=N1

Computed Properties

• Exact Mass: 304.92167g/mol
• Monoisotopic Mass: 304.92167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole

Introduction to 1-(2-Chloro-4-iodophenyl)-1H-1,2,3-triazole (CAS No. 2138008-67-8)

1-(2-Chloro-4-iodophenyl)-1H-1,2,3-triazole, with the CAS number 2138008-67-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique substitution pattern of this triazole derivative, featuring a 2-chloro-4-iodophenyl group, makes it a valuable candidate for various therapeutic and diagnostic purposes.

The synthesis of 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and selective, allowing for the facile preparation of this compound with high yields and purity. The CuAAC reaction is particularly advantageous due to its mild reaction conditions and broad functional group tolerance, making it suitable for the synthesis of complex molecules with diverse substituents.

Recent studies have highlighted the potential of 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole in various biological contexts. One notable application is its use as a scaffold for the development of antifungal agents. The triazole ring system is a common structural motif in many antifungal drugs, such as fluconazole and itraconazole. The introduction of the 2-chloro-4-iodophenyl substituent has been shown to enhance the antifungal activity of these compounds by improving their lipophilicity and cellular uptake. This makes 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole an attractive lead compound for further optimization and development into potent antifungal agents.

In addition to its antifungal properties, 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole has also shown promise in cancer research. The iodine substituent on the phenyl ring can be utilized for radiolabeling studies, enabling the compound to be used as a probe for imaging and therapeutic applications. For instance, radiolabeled derivatives of this compound have been investigated for their potential as targeted radiotherapeutics in cancer treatment. The ability to selectively deliver radiation to tumor sites while minimizing damage to healthy tissues is a significant advantage of such compounds.

The pharmacokinetic properties of 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows it to cross biological membranes efficiently, while its stability under physiological conditions ensures prolonged activity in vivo. These properties make it an ideal candidate for further preclinical and clinical evaluation.

The safety profile of 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole is another important aspect that has been investigated. Toxicity studies have demonstrated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are necessary to ensure its safe use in humans. Preclinical studies have shown that this compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.

In conclusion, 1-(2-chloro-4-iodophenyl)-1H-1,2,3-triazole (CAS No. 2138008-67-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential in various disease areas, including antifungal therapy and cancer treatment.